Cas no 34185-71-2 (trans-2-Methyl-3-(5'-carboxy-3'-methyl-2'-pentenyl)-1,4-naphthoquinone)

• Product Name: trans-2-Methyl-3-(5'-carboxy-3'-methyl-2'-pentenyl)-1,4-naphthoquinone
• CAS No: 34185-71-2
• Molecular Formula: C₁₈H₁₈O₄
• Molecular Weight: 298.333125591278
• CID: 5730223
• PubChem ID: 6452488

trans-2-Methyl-3-(5'-carboxy-3'-methyl-2'-pentenyl)-1,4-naphthoquinone Properties

Names and Identifiers

• 2-Methyl-3-(5'-carboxy-3'-methyl-2'-pentenyl)-1,4-naphthoquinone
• SCHEMBL13191556
• CHEMBL3402207
• (E)-4-methyl-6-(3-methyl-1,4-dioxonaphthalen-2-yl)hex-4-enoic acid
• 34185-71-2
• (E)-4-Methyl-6-(3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)hex-4-enoic acid
• 4-Hexenoic acid, 6-(1,4-dihydro-3-methyl-1,4-dioxo-2-naphthalenyl)-4-methyl-
• trans-2-Methyl-3-(5'-carboxy-3'-methyl-2'-pentenyl)-1,4-naphthoquinone
• Vitamin K1 aglycone I
• Phylloquinone aglycone I
• 51732-61-7
• BCNIZSHMXASUGF-YRNVUSSQSA-N

• InChIKey： BCNIZSHMXASUGF-YRNVUSSQSA-N
• Inchi： 1S/C18H18O4/c1-11(8-10-16(19)20)7-9-13-12(2)17(21)14-5-3-4-6-15(14)18(13)22/h3-7H,8-10H2,1-2H3,(H,19,20)/b11-7+
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CCC(=O)O)=O

Computed Properties

• Exact Mass: 298.12050905g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 298.12050905g/mol
• Heavy Atom Count: 22
• Complexity: 553
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds